![molecular formula C14H23N3OS B7591305 (5-propan-2-yl-1H-pyrazol-3-yl)-(2-propan-2-ylthiomorpholin-4-yl)methanone](/img/structure/B7591305.png)
(5-propan-2-yl-1H-pyrazol-3-yl)-(2-propan-2-ylthiomorpholin-4-yl)methanone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
(5-propan-2-yl-1H-pyrazol-3-yl)-(2-propan-2-ylthiomorpholin-4-yl)methanone, also known as PPM, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. PPM is a small molecule inhibitor that has been shown to have activity against a variety of disease targets, including cancer, inflammation, and autoimmune disorders. In
Mechanism of Action
(5-propan-2-yl-1H-pyrazol-3-yl)-(2-propan-2-ylthiomorpholin-4-yl)methanone is a small molecule inhibitor that targets a specific enzyme or protein in the body. The exact mechanism of action of this compound is not fully understood, but it is believed to inhibit the activity of a protein called STAT3. STAT3 is a transcription factor that plays a key role in cell growth and survival, and is often overexpressed in cancer cells. By inhibiting the activity of STAT3, this compound can induce apoptosis and inhibit the growth of cancer cells.
Biochemical and physiological effects:
This compound has been shown to have a variety of biochemical and physiological effects. It has been found to induce apoptosis in cancer cells, inhibit inflammation, and modulate the immune system. Additionally, this compound has been found to have antioxidant effects, making it a potential treatment for oxidative stress-related disorders.
Advantages and Limitations for Lab Experiments
One of the main advantages of using (5-propan-2-yl-1H-pyrazol-3-yl)-(2-propan-2-ylthiomorpholin-4-yl)methanone in lab experiments is its specificity. This compound targets a specific enzyme or protein, making it a useful tool for studying the function of that protein. Additionally, this compound has been found to have low toxicity in animal studies, making it a safer alternative to other small molecule inhibitors. However, one limitation of using this compound in lab experiments is its complex synthesis process, which can make it difficult and expensive to obtain.
Future Directions
There are several potential future directions for research on (5-propan-2-yl-1H-pyrazol-3-yl)-(2-propan-2-ylthiomorpholin-4-yl)methanone. One area of focus is the development of this compound derivatives with improved potency and selectivity. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential therapeutic applications. Finally, research is needed to determine the safety and efficacy of this compound in clinical trials, with the goal of developing it into a viable treatment option for cancer, inflammation, and autoimmune disorders.
Synthesis Methods
(5-propan-2-yl-1H-pyrazol-3-yl)-(2-propan-2-ylthiomorpholin-4-yl)methanone is synthesized through a multistep process involving the reaction of 2,4-dichloro-5-nitropyrazole with 2-isopropylthiomorpholine, followed by reduction and acylation. The final product is obtained through purification using column chromatography. The synthesis of this compound is a complex process that requires expertise in organic chemistry and specialized equipment.
Scientific Research Applications
(5-propan-2-yl-1H-pyrazol-3-yl)-(2-propan-2-ylthiomorpholin-4-yl)methanone has been extensively studied in scientific research for its potential therapeutic applications. It has been shown to have activity against a variety of disease targets, including cancer, inflammation, and autoimmune disorders. This compound has been found to inhibit the growth of cancer cells and induce apoptosis, making it a promising candidate for cancer therapy. Additionally, this compound has been shown to have anti-inflammatory effects, making it a potential treatment for inflammatory disorders such as rheumatoid arthritis. This compound has also been found to have immunomodulatory effects, making it a potential treatment for autoimmune disorders.
properties
IUPAC Name |
(5-propan-2-yl-1H-pyrazol-3-yl)-(2-propan-2-ylthiomorpholin-4-yl)methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H23N3OS/c1-9(2)11-7-12(16-15-11)14(18)17-5-6-19-13(8-17)10(3)4/h7,9-10,13H,5-6,8H2,1-4H3,(H,15,16) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JZFHJVLNEAUHPL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C1CN(CCS1)C(=O)C2=NNC(=C2)C(C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H23N3OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
281.42 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.